6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one

• Molecular Formula: C27H16BrNO3
• Molecular Weight: 482.3 g/mol
• IUPAC Name: 6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenylchromen-2-one
• InChI: InChI=1S/C27H16BrNO3/c28-19-10-11-23-21(13-19)24(25(27(30)32-23)16-6-2-1-3-7-16)17-12-18-15-31-22-9-5-4-8-20(22)26(18)29-14-17/h1-14H,15H2
• InChI Key: HLIVAJFEYWUUOV-UHFFFAOYSA-N
• SMILES: C1C2=C(C3=CC=CC=C3O1)N=CC(=C2)C4=C(C(=O)OC5=C4C=C(C=C5)Br)C6=CC=CC=C6

Description

6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one is a chemical compound that has gained significant attention in scientific research over the years. This compound is known for its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one has been shown to exhibit a range of biochemical and physiological effects. This compound has been found to induce apoptosis in cancer cells, reduce inflammation, and inhibit viral replication. It has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one in lab experiments is its potential therapeutic applications. This compound has been shown to exhibit a range of beneficial effects, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound for use in humans.

Future Directions

There are several future directions for research on 6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one. One area of research is the development of new drugs based on this compound. Researchers are exploring the potential of this compound for the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Another area of research is the study of the mechanism of action of this compound. Further studies are needed to determine how this compound works and how it can be used to develop new therapies. Additionally, researchers are exploring the potential of this compound for use in combination with other drugs to enhance their therapeutic effects.

Synthesis Methods

The synthesis of 6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one involves the reaction of 3-phenylcoumarin with 5H-chromeno[4,3-b]pyridin-3-ol in the presence of bromine. This reaction results in the formation of 6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one.

Scientific Research Applications

6-bromo-4-(5H-chromeno[4,3-b]pyridin-3-yl)-3-phenyl-2H-chromen-2-one has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.